1-(Benzyloxy)-3-piperidin-1-ylpropan-2-OL hydrochloride
Description
Synthesis Analysis
The synthesis of 1-(Benzyloxy)-3-piperidin-1-ylpropan-2-OL hydrochloride and its derivatives involves several key steps designed to introduce the benzyloxy and hydrochloride functional groups into the piperidine backbone. This process requires precise control of reaction conditions to achieve high purity and yield. The compounds synthesized in this category have been explored for their dual activities as serotonin receptor antagonists and serotonin reuptake inhibitors, demonstrating the compound's versatility in engaging with biological targets (Takeuchi et al., 2003).
Molecular Structure Analysis
The molecular structure of 1-(Benzyloxy)-3-piperidin-1-ylpropan-2-OL hydrochloride is characterized by X-ray diffraction studies, revealing the compound's conformations and intermolecular interactions. The piperidine ring often adopts a chair conformation, crucial for the molecule's interaction with biological receptors. The structure exhibits a complex network of hydrogen bonds, contributing to its stability and biological activity (Karthik et al., 2021).
Chemical Reactions and Properties
This compound participates in various chemical reactions, including nucleophilic substitutions and coupling reactions, to form derivatives with potential biological activities. Its reactivity is influenced by the presence of functional groups, which can be modified to tune the compound's chemical properties for specific applications. The synthesis and evaluation of its derivatives have shown a range of activities, notably as acetylcholinesterase inhibitors, highlighting its chemical versatility (Sugimoto et al., 1990).
properties
IUPAC Name |
1-phenylmethoxy-3-piperidin-1-ylpropan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c17-15(11-16-9-5-2-6-10-16)13-18-12-14-7-3-1-4-8-14;/h1,3-4,7-8,15,17H,2,5-6,9-13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOXTUHKMFZNGPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(COCC2=CC=CC=C2)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20377847 |
Source
|
| Record name | F0050-0031 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20377847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzyloxy)-3-piperidin-1-ylpropan-2-OL hydrochloride | |
CAS RN |
101356-75-6 |
Source
|
| Record name | F0050-0031 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20377847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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